1-{(4-chlorobenzyl)[(2-methoxyphenoxy)acetyl]amino}-N-phenylcyclopentanecarboxamide

Specification

• Molecular Formula: C28H29ClN2O4
• Molecular Weight: 493.0 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl-[2-(2-methoxyphenoxy)acetyl]amino]-N-phenylcyclopentane-1-carboxamide
• Standard InChI: InChI=1S/C28H29ClN2O4/c1-34-24-11-5-6-12-25(24)35-20-26(32)31(19-21-13-15-22(29)16-14-21)28(17-7-8-18-28)27(33)30-23-9-3-2-4-10-23/h2-6,9-16H,7-8,17-20H2,1H3,(H,30,33)
• Standard InChI Key: YAQLWACUYBHRAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N(CC2=CC=C(C=C2)Cl)C3(CCCC3)C(=O)NC4=CC=CC=C4

Introduction

Key Features:

• Functional Groups: Amides, ethers (from the methoxy group), and halogen (chlorine).

• Potential Reactivity: The presence of these groups suggests possible applications in medicinal chemistry or material science.

Synthesis Pathways

While specific synthesis methods for this compound are not available in the search results, similar compounds are typically synthesized through:

• Amide Bond Formation: Reacting a carboxylic acid derivative (e.g., acid chloride or anhydride) with an amine.

• Ether Formation: Introducing the methoxyphenoxy group via nucleophilic substitution.

• Substitution Reactions: Incorporating the chlorobenzyl group through alkylation or acylation.

Applications and Research Potential

Compounds with similar structural motifs are often explored for:

• Pharmaceutical Applications: Amides and ether groups are common in drug design due to their stability and ability to interact with biological targets.

• Biological Activity: Halogenated aromatic compounds like 4-chlorobenzyl derivatives often exhibit antimicrobial or anticancer properties.

• Material Science: Complex organic compounds may serve as intermediates in polymer synthesis or as ligands in coordination chemistry.

Analytical Characterization

To confirm the structure and purity of such a compound, standard analytical techniques would be employed:

• NMR Spectroscopy: To identify hydrogen and carbon environments.

• Mass Spectrometry (MS): For molecular weight confirmation.

• Infrared Spectroscopy (IR): To detect functional groups like amides and ethers.

• X-ray Crystallography: For precise structural determination if crystals are available.

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